N-[4-(benzyloxy)-3-methoxybenzyl]-5-indanamine

• IUPAC Name: N-[(3-methoxy-4-phenylmethoxyphenyl)methyl]-2,3-dihydro-1H-inden-5-amine
• InChI: InChI=1S/C24H25NO2/c1-26-24-14-19(10-13-23(24)27-17-18-6-3-2-4-7-18)16-25-22-12-11-20-8-5-9-21(20)15-22/h2-4,6-7,10-15,25H,5,8-9,16-17H2,1H3
• InChI Key: MVHBDUPDXAXQEG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)CNC2=CC3=C(CCC3)C=C2)OCC4=CC=CC=C4
• Molecular Formula: C24H25NO2
• Molecular Weight: 359.5 g/mol

Description

N-[4-(benzyloxy)-3-methoxybenzyl]-5-indanamine, also known as 5-IAI, is a research chemical that belongs to the amphetamine family. It is a potent serotonin and dopamine releaser and has been the subject of scientific research due to its potential therapeutic effects.

Mechanism of Action

N-[4-(benzyloxy)-3-methoxybenzyl]-5-indanamine acts as a potent serotonin and dopamine releaser. It works by increasing the release of these neurotransmitters in the brain, which can lead to increased feelings of happiness, euphoria, and well-being. It also has an affinity for the serotonin transporter, which allows it to inhibit the reuptake of serotonin, leading to increased levels of the neurotransmitter in the brain.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound include increased levels of serotonin and dopamine in the brain, leading to feelings of happiness, euphoria, and well-being. It also has been shown to increase heart rate, blood pressure, and body temperature.

Advantages and Limitations for Lab Experiments

One advantage of using N-[4-(benzyloxy)-3-methoxybenzyl]-5-indanamine in lab experiments is its potent serotonin and dopamine releasing effects, which can be useful in studying the effects of these neurotransmitters on the brain. However, one limitation is its potential for neurotoxicity, which can make it difficult to use in long-term studies.

Future Directions

There are many potential future directions for the study of N-[4-(benzyloxy)-3-methoxybenzyl]-5-indanamine. One area of interest is its potential use in the treatment of depression, anxiety, and addiction. It may also be useful in the study of the neurobiology of these disorders. Additionally, further research is needed to determine its potential for neurotoxicity and long-term effects on the brain.

Synthesis Methods

The synthesis of N-[4-(benzyloxy)-3-methoxybenzyl]-5-indanamine involves the reaction of 3-methoxybenzyl chloride with 4-(benzyloxy)phenylacetonitrile in the presence of sodium hydride. The resulting intermediate is then reacted with lithium aluminum hydride and indanone to produce the final product.

Scientific Research Applications

N-[4-(benzyloxy)-3-methoxybenzyl]-5-indanamine has been the subject of scientific research due to its potential therapeutic effects. It has been studied as a potential treatment for depression, anxiety, and addiction. It has also been investigated for its potential use in the treatment of Parkinson's disease, Alzheimer's disease, and schizophrenia.